Selective inhibition of E. coli1-deoxy-d-xylulose-5-phosphate synthase by acetylphosphonates†

MedChemComm Pub Date: 2011-10-26 DOI: 10.1039/C1MD00233C

Abstract

DXP synthase catalyzes the formation of 1-deoxy-D-xylulose 5-phosphate, an essential precursor in pathogen isoprenoid biosynthesis. The selective inhibition of this ThDP-dependent transformation is a challenging goal in the development of isoprenoid biosynthesis inhibitors. Potent, selective inhibitors could lead to new anti-infective agents. Here, we demonstrate selective inhibition of E. coliDXP synthase by butylacetylphosphonate.

Graphical abstract: Selective inhibition of E. coli1-deoxy-d-xylulose-5-phosphate synthase by acetylphosphonates
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